Cas no 136612-71-0 (2-ethynyl-1,3,5-trimethoxybenzene)

2-ethynyl-1,3,5-trimethoxybenzene structure
136612-71-0 structure
Product name:2-ethynyl-1,3,5-trimethoxybenzene
CAS No:136612-71-0
MF:C11H12O3
MW:192.211
CID:2858139
PubChem ID:3546440

2-ethynyl-1,3,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2-ethynyl-1,3,5-trimethoxybenzene
    • SCHEMBL3474416
    • Benzene, 2-ethynyl-1,3,5-trimethoxy-
    • MFCD02668016
    • 2-ethynyl-1,3,5-trimethoxy-benzene
    • WS-00173
    • EN300-1856069
    • E72068
    • A1-15845
    • 136612-71-0
    • J-509339
    • Inchi: InChI=1S/C11H12O3/c1-5-9-10(13-3)6-8(12-2)7-11(9)14-4/h1,6-7H,2-4H3
    • InChI Key: BZPCPFPUKMTTAA-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C(=C1)OC)C#C)OC

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 27.7Ų

2-ethynyl-1,3,5-trimethoxybenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1599373-5g
2-Ethynyl-1,3,5-trimethoxybenzene
136612-71-0 98%
5g
¥23796 2023-04-15
eNovation Chemicals LLC
Y1215581-1g
2-Ethynyl-1,3,5-trimethoxybenzene
136612-71-0 95%
1g
$1500 2024-06-03
1PlusChem
1P00A38J-5g
Benzene, 2-ethynyl-1,3,5-triMethoxy-
136612-71-0 98%
5g
$1284.00 2023-12-22
eNovation Chemicals LLC
Y1215581-5g
2-ethynyl-1,3,5-trimethoxybenzene
136612-71-0 95%
5g
$1760 2025-02-19
Aaron
AR00A3GV-250mg
Benzene, 2-ethynyl-1,3,5-triMethoxy-
136612-71-0 95%
250mg
$103.00 2025-02-11
Aaron
AR00A3GV-1g
Benzene, 2-ethynyl-1,3,5-triMethoxy-
136612-71-0 95%
1g
$336.00 2025-02-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS2200-100mg
Benzene, 2-ethynyl-1,3,5-trimethoxy-
136612-71-0 95%
100mg
¥538.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS2200-10g
Benzene, 2-ethynyl-1,3,5-trimethoxy-
136612-71-0 95%
10g
¥11812.0 2024-04-24
Enamine
EN300-1856069-5g
2-ethynyl-1,3,5-trimethoxybenzene
136612-71-0
5g
$2028.0 2023-09-18
Aaron
AR00A3GV-100mg
Benzene, 2-ethynyl-1,3,5-triMethoxy-
136612-71-0 95%
100mg
$44.00 2025-02-11

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Amadis Chemical Company Limited
(CAS:136612-71-0)2-ethynyl-1,3,5-trimethoxybenzene
A18176
Purity:99%
Quantity:1g
Price ($):237.0